2-Chloro-1-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-1-ethanone

• IUPAC Name: 2-chloro-1-[5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophen-2-yl]ethanone
• InChI: InChI=1S/C13H8Cl2F3NOS/c14-5-11(20)12-2-1-8(21-12)4-10-9(15)3-7(6-19-10)13(16,17)18/h1-3,6H,4-5H2
• InChI Key: FABBPALZPRVRSG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(=O)CCl)CC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C13H8Cl2F3NOS
• Molecular Weight: 354.2 g/mol

Description

The compound “2-Chloro-1-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-1-ethanone” is a complex organic molecule that contains several functional groups, including a chloro group, a trifluoromethyl group, a pyridinyl group, and a thienyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it may involve reactions such as Suzuki–Miyaura coupling, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The pyridinyl and thienyl groups are aromatic rings, while the chloro and trifluoromethyl groups are halogen substituents.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, it might participate in Suzuki–Miyaura coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, compounds with similar structures have been reported to be crystalline solids.

Scientific Research Applications

Crop Protection (Agrochemicals)

Specific Scientific Field

Agrochemistry and crop protection.

Summary of Application

TFMP derivatives play a crucial role in protecting crops from pests. The first TFMP derivative introduced to the agrochemical market was Fluazifop-butyl . Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. These compounds are used to enhance crop yield by preventing damage caused by pests.

Experimental Procedures

The synthesis of TFMP derivatives involves several steps:

Results and Outcomes

TFMP derivatives effectively protect crops from pests, leading to increased agricultural productivity. Their unique physicochemical properties, influenced by the fluorine atom and the pyridine moiety, contribute to their efficacy.

Pharmaceuticals

Specific Scientific Field

Pharmaceutical research and development.

Summary of Application

Several TFMP derivatives find applications in pharmaceuticals. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials. These derivatives exhibit promising biological activities.

Experimental Procedures

The synthesis of TFMP derivatives for pharmaceutical use involves designing compounds with desired pharmacological properties. Specific synthetic routes vary based on the target molecule.

Results and Outcomes

Pharmaceuticals containing TFMP derivatives address various medical needs, from treating diseases to improving overall health. Their unique chemical properties contribute to their effectiveness in drug development.